Cas no 1213144-64-9 ((1R)-1-(5-Chloro(3-pyridyl))ethylamine)

(1R)-1-(5-Chloro(3-pyridyl))ethylamine is a chiral amine derivative featuring a 5-chloropyridyl substituent, which serves as a valuable intermediate in organic synthesis and pharmaceutical applications. Its stereospecific (R)-configuration makes it particularly useful in asymmetric synthesis, enabling the production of enantiomerically pure compounds. The presence of the chloropyridyl group enhances its reactivity in cross-coupling reactions, while the ethylamine moiety provides versatility for further functionalization. This compound is commonly employed in the development of agrochemicals, pharmaceuticals, and specialty chemicals, where precise chirality and structural integrity are critical. Its stability and well-defined stereochemistry make it a reliable building block for researchers and industrial chemists.
(1R)-1-(5-Chloro(3-pyridyl))ethylamine structure
1213144-64-9 structure
Product Name:(1R)-1-(5-Chloro(3-pyridyl))ethylamine
CAS No:1213144-64-9
MF:C7H9ClN2
MW:156.612760305405
CID:5085515
PubChem ID:55262746
Update Time:2025-06-07

(1R)-1-(5-Chloro(3-pyridyl))ethylamine Chemical and Physical Properties

Names and Identifiers

    • (1R)-1-(5-CHLORO(3-PYRIDYL))ETHYLAMINE
    • (R)-1-(5-Chloropyridin-3-yl)ethanamine
    • (1R)-1-(5-CHLORO(3-PYRIDYL))ETHYLAMINE HCl
    • 3-Pyridinemethanamine, 5-chloro-alpha-methyl-, (alphaR)-
    • N10750
    • (1R)-1-(5-CHLORO(3-PYRIDYL))ETHYLAMINE DIHYDROCHLRIDE
    • BS-52692
    • (1R)-1-(5-chloropyridin-3-yl)ethanamine
    • DTXSID601259836
    • 1213144-64-9
    • AKOS006302987
    • (I+/-R)-5-Chloro-I+/--methyl-3-pyridinemethanamine
    • MFCD11008089
    • (1R)-1-(5-Chloro(3-pyridyl))ethylamine
    • Inchi: 1S/C7H9ClN2/c1-5(9)6-2-7(8)4-10-3-6/h2-5H,9H2,1H3/t5-/m1/s1
    • InChI Key: HVGKGOMAGDQVDC-RXMQYKEDSA-N
    • SMILES: ClC1=CN=CC(=C1)[C@@H](C)N

Computed Properties

  • Exact Mass: 156.0454260g/mol
  • Monoisotopic Mass: 156.0454260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 38.9

(1R)-1-(5-Chloro(3-pyridyl))ethylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1228427-1g
(R)-1-(5-Chloropyridin-3-yl)ethanamine
1213144-64-9 95%
1g
$1500 2024-06-03
Aaron
AR01OI2A-50mg
3-Pyridinemethanamine, 5-chloro-α-methyl-, (αR)-
1213144-64-9 95%
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$152.00 2025-02-12
1PlusChem
1P01OHTY-100mg
3-Pyridinemethanamine, 5-chloro-α-methyl-, (αR)-
1213144-64-9 ≥98.0%
100mg
$301.00 2023-12-25
1PlusChem
1P01OHTY-250mg
3-Pyridinemethanamine, 5-chloro-α-methyl-, (αR)-
1213144-64-9 ≥98.0%
250mg
$496.00 2023-12-25
Aaron
AR01OI2A-100mg
3-Pyridinemethanamine, 5-chloro-α-methyl-, (αR)-
1213144-64-9 95%
100mg
$185.00 2025-02-12
Aaron
AR01OI2A-250mg
3-Pyridinemethanamine, 5-chloro-α-methyl-, (αR)-
1213144-64-9 95%
250mg
$278.00 2025-02-12
Aaron
AR01OI2A-1g
3-Pyridinemethanamine, 5-chloro-α-methyl-, (αR)-
1213144-64-9 95%
1g
$610.00 2025-02-12
eNovation Chemicals LLC
D506573-1g
(1R)-1-(5-CHLORO(3-PYRIDYL))ETHYLAMINE HCl
1213144-64-9 95%
1g
$1680 2024-08-03
abcr
AB569790-100mg
(1R)-1-(5-Chloro(3-pyridyl))ethylamine; .
1213144-64-9
100mg
€351.40 2024-08-02
abcr
AB569790-250mg
(1R)-1-(5-Chloro(3-pyridyl))ethylamine; .
1213144-64-9
250mg
€551.50 2024-08-02
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